Cas no 2171460-50-5 (3-(3-aminoazetidin-3-yl)-3-hydroxy-1lambda6-thiolane-1,1-dione)

• Product Name: 3-(3-aminoazetidin-3-yl)-3-hydroxy-1lambda6-thiolane-1,1-dione
• CAS No: 2171460-50-5
• MF: C₇H₁₄N₂O₃S
• MW: 206.262660503387
• CID: 6082416
• PubChem ID: 165549449
• Update Time: 2025-05-20

3-(3-aminoazetidin-3-yl)-3-hydroxy-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(3-aminoazetidin-3-yl)-3-hydroxy-1lambda6-thiolane-1,1-dione
• EN300-1642492
• 2171460-50-5

• Inchi： 1S/C7H14N2O3S/c8-6(3-9-4-6)7(10)1-2-13(11,12)5-7/h9-10H,1-5,8H2
• InChI Key： IFZZDJVHXAPXFD-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)(C1(CNC1)N)O)(=O)=O

Computed Properties

• Exact Mass: 206.07251349g/mol
• Monoisotopic Mass: 206.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 101Ų

Additional information on 3-(3-aminoazetidin-3-yl)-3-hydroxy-1lambda6-thiolane-1,1-dione

3-(3-Aminoazetidin-3-yl)-3-hydroxy-1lambda6-thiolane-1,1-dione: A Comprehensive Overview

3-(3-Aminoazetidin-3-yl)-3-hydroxy-1lambda6-thiolane-1,1-dione, also known by its CAS number 2171460-50-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule has garnered attention due to its unique structural features and potential applications in drug discovery. The compound's structure comprises a thiolane ring fused with a dione group, along with an aminoazetidine moiety, making it a structurally complex yet intriguing molecule.

The synthesis of 3-(3-Aminoazetidin-3-yl)-3-hydroxy-1lambda6-thiolane-1,1-dione involves a series of carefully designed chemical reactions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity. Researchers have explored various methodologies, including ring-closing metathesis and enzymatic catalysis, to construct the thiolane ring efficiently. These advancements not only improve the scalability of the synthesis but also pave the way for further modifications to explore its pharmacological properties.

In terms of pharmacological activity, this compound has shown promising results in preclinical studies. It exhibits selective binding to certain receptors, making it a potential candidate for treating various diseases. Recent findings suggest that it may play a role in modulating neurodegenerative processes, particularly in conditions such as Alzheimer's disease. Additionally, its ability to inhibit specific enzymes involved in inflammatory pathways has been highlighted in recent research.

The structural uniqueness of 2171460-50-5 lies in its combination of a thiolane ring and an aminoazetidine group. This combination allows for diverse interactions within biological systems. The thiolane ring contributes to the molecule's stability and solubility, while the aminoazetidine group enhances its ability to bind to target proteins. These properties make it an attractive scaffold for further drug development.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic profiles of this compound more accurately. Molecular docking studies have revealed potential binding sites on key therapeutic targets, providing insights into its mechanism of action. Furthermore, machine learning algorithms have been employed to predict its toxicity and bioavailability, aiding in the design of safer and more effective drug candidates.

In conclusion, 3-(3-Aminoazetidin-3-yl)-3-hydroxy-1lambda6-thiolane-1,1-dione, with its CAS number 2171460-50-5, represents a significant advancement in chemical synthesis and pharmacological research. Its unique structure and promising biological activities position it as a valuable tool in the development of novel therapeutic agents. Continued research into its properties will undoubtedly unlock further applications and contribute to the advancement of medical science.